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Compound of Interest

Compound Name: Fmoc-Glu(O-2-PhiPr)-OH

Cat. No.: B7766499

For Researchers, Scientists, and Drug Development Professionals

Introduction

Fmoc-Glu(O-2-PhiPr)-OH is a quasi-orthogonally protected glutamic acid derivative that
serves as a critical building block in modern solid-phase peptide synthesis (SPPS). Its unique
2-phenylisopropyl (2-PhiPr) ester side-chain protection allows for selective deprotection under
mildly acidic conditions, enabling the synthesis of complex cyclic and side-chain modified
peptides. This guide provides an in-depth overview of its properties, experimental protocols for
its use in synthesizing lactam-bridged peptides, and its application in the development of
bioactive peptides such as cathelicidin analogues.

Core Compound Data

The fundamental properties of Fmoc-Glu(O-2-PhiPr)-OH are summarized below, providing
essential information for its handling, storage, and application in peptide synthesis.
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Property Value Citations
CAS Number 200616-39-3 [1]
Molecular Formula C29H29NOse [1]
Molecular Weight 487.54 g/mol [1]
Appearance White to slight yellow powder [1]

Purity >95.0% (HPLC), 297% (TLC) [1]
Storage Long term: -20°C to -80°C

Experimental Protocols

Fmoc-Glu(O-2-PhiPr)-OH is particularly valuable for the on-resin synthesis of side-chain to
side-chain lactam-bridged peptides, often in combination with an orthogonally protected lysine
residue like Fmoc-Lys(Mtt)-OH.[1] The selective and simultaneous deprotection of the 2-PhiPr
and Mtt groups under mild acidic conditions, followed by on-resin cyclization, is a key
advantage.

General Solid-Phase Peptide Synthesis (SPPS) Workflow

The synthesis of a linear peptide on a solid support using Fmoc chemistry follows a repetitive
cycle of deprotection, coupling, and washing steps.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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